Cas no 1369504-53-9 (Methyl 6-fluoro-2-iodonicotinate)

• Product Name: Methyl 6-fluoro-2-iodonicotinate
• CAS No: 1369504-53-9
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• CID: 4905961
• Update Time: 2025-06-08

Methyl 6-fluoro-2-iodonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-2-iodonicotinate

• Inchi： 1S/C7H5FINO2/c1-12-7(11)4-2-3-5(8)10-6(4)9/h2-3H,1H3
• InChI Key： JOORGXKBPWOPID-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CC=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-2-iodonicotinate

Methyl 6-fluoro-2-iodonicotinate (CAS No. 1369504-53-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-fluoro-2-iodonicotinate (CAS No. 1369504-53-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. This compound, characterized by its fluoro and iodine substituents, plays a crucial role in the development of novel therapeutic agents, particularly in the realm of oncology and infectious disease treatment.

The structural uniqueness of Methyl 6-fluoro-2-iodonicotinate lies in its nicotinic acid backbone, which is a well-documented pharmacophore in medicinal chemistry. The presence of a fluorine atom at the 6-position and an iodine atom at the 2-position enhances its reactivity, making it an invaluable building block for further functionalization. This dual substitution pattern allows for diverse chemical transformations, including cross-coupling reactions, which are fundamental in constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their improved metabolic stability and enhanced binding affinity to biological targets. The fluorine atom in Methyl 6-fluoro-2-iodonicotinate contributes to these advantageous properties, making it a preferred choice for medicinal chemists aiming to develop next-generation drugs. For instance, fluorinated pyridines have been extensively studied for their potential in antiviral and anticancer therapies.

The iodine substituent at the 2-position of the nicotinic acid core provides another layer of reactivity, enabling palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in the synthesis of biaryl structures, which are prevalent in many pharmacologically active compounds. The ability to introduce aryl groups at specific positions through these coupling reactions has opened new avenues for drug discovery and development.

One of the most compelling applications of Methyl 6-fluoro-2-iodonicotinate is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Kinase inhibitors often require precise molecular modifications to achieve high selectivity and efficacy. The intermediate's structural features allow for the introduction of various substituents that can fine-tune the binding properties of the final drug candidates. Recent studies have demonstrated its utility in developing inhibitors targeting tyrosine kinases, which are overexpressed in many cancer types.

Furthermore, the growing interest in fluorinated compounds has led to advancements in synthetic methodologies that leverage Methyl 6-fluoro-2-iodonicotinate. Researchers have developed novel catalytic systems that enhance the efficiency of fluorination and iodination reactions, thereby streamlining the synthesis process. These innovations not only improve yield but also reduce costs, making it more feasible to produce fluorinated derivatives on an industrial scale.

The impact of this compound extends beyond oncology; it has also shown promise in the treatment of infectious diseases. Fluorinated pyridines have been identified as key structural elements in antiviral agents, particularly those targeting RNA viruses. The unique electronic properties conferred by the fluoro and iodine atoms enable these compounds to interact effectively with viral enzymes, inhibiting replication and propagation.

In conclusion, Methyl 6-fluoro-2-iodonicotinate (CAS No. 1369504-53-9) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts across multiple therapeutic areas.